Cas no 2832897-46-6 (1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol)

1-[(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol is a chiral bicyclic fluorinated alcohol with a unique structural framework, combining a rigid bicyclo[3.1.0]hexane core with difluorination at the 2-position. The stereochemistry at the 1- and 5-positions (1S,5R) enhances its utility in asymmetric synthesis and pharmaceutical applications. The difluoromethylene group imparts increased metabolic stability and lipophilicity, making it valuable in medicinal chemistry for probing enzyme interactions or improving drug-like properties. Its compact, strained ring system also offers potential as a building block for complex molecular architectures. The product's well-defined stereochemistry and fluorinated motif make it suitable for high-precision research in drug discovery and agrochemical development.
1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol structure
2832897-46-6 structure
Product Name:1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol
CAS No:2832897-46-6
MF:C8H12F2O
MW:162.177089691162
CID:5928861
Update Time:2025-10-22

1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol
    • (1S,5R)-2,2-Difluoro-α-methylbicyclo[3.1.0]hexane-1-methanol
    • Inchi: 1S/C8H12F2O/c1-5(11)7-4-6(7)2-3-8(7,9)10/h5-6,11H,2-4H2,1H3/t5?,6-,7-/m1/s1
    • InChI Key: UMTAIPRIZGONPW-JXBXZBNISA-N
    • SMILES: [C@@]12(C(C)O)[C@@]([H])(C1)CCC2(F)F

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 184.0±10.0 °C(Predicted)
  • pka: 15.25±0.20(Predicted)

1-[(1S,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]ethan-1-ol Pricemore >>

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Enamine
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1PlusChem
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1PlusChem
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